Cas no 2172461-76-4 (3-hydroxy-3-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-3-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid
• CAS No: 2172461-76-4
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 5978933
• PubChem ID: 165523607
• Update Time: 2025-05-22

3-hydroxy-3-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid
• EN300-1273396
• 3-hydroxy-3-[1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]cyclobutane-1-carboxylic acid
• 2172461-76-4

• Inchi： 1S/C11H17N3O3/c1-7(2)5-14-6-9(12-13-14)11(17)3-8(4-11)10(15)16/h6-8,17H,3-5H2,1-2H3,(H,15,16)
• InChI Key： DKGJTFGFWUOSPA-UHFFFAOYSA-N
• SMILES： OC1(C2=CN(CC(C)C)N=N2)CC(C(=O)O)C1

Computed Properties

• Exact Mass: 239.12699141g/mol
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 88.2Ų

Additional information on 3-hydroxy-3-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid

3-Hydroxy-3-1-(2-Methylpropyl)-1H-1,2,3-Triazol-4-Ylcyclobutane-1-Carboxylic Acid: A Comprehensive Overview

The compound 3-hydroxy-3-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid (CAS No. 2172461-76-4) is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds widely used in pharmaceuticals, agrochemicals, and materials science. The molecule's unique combination of functional groups—namely the hydroxyl group, the triazole ring, and the cyclobutane moiety—contributes to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery. The triazole ring is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. This makes it a valuable component in the design of new drugs targeting various diseases, including cancer and infectious diseases. For instance, researchers have explored the potential of triazole-based inhibitors in modulating protein-protein interactions, a promising approach for treating conditions like Alzheimer's disease.

The cyclobutane ring in this compound adds another layer of complexity to its structure. Cyclobutane moieties are known for their strained geometry, which can enhance the molecule's stability and reactivity. In medicinal chemistry, such strained rings are often exploited to improve drug potency and selectivity. Recent advancements in synthetic chemistry have enabled the efficient construction of cyclobutane-containing molecules, making them more accessible for research and development.

The hydroxyl group present in this compound plays a crucial role in its solubility and bioavailability. Hydroxyl groups are also involved in various biochemical reactions, making them essential for drug metabolism and pharmacokinetics. Studies have shown that modifying the position or number of hydroxyl groups can significantly alter a compound's pharmacological properties. In this case, the hydroxyl group's placement on the cyclobutane ring may influence the molecule's ability to penetrate cellular membranes and interact with target proteins.

From a synthetic perspective, the preparation of 3-hydroxy-3-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Researchers have employed various strategies, including click chemistry and catalytic asymmetric synthesis, to construct this complex molecule efficiently. These methods not only improve yield but also reduce environmental impact, aligning with green chemistry principles.

Looking ahead, the potential applications of this compound are vast. Its unique structure suggests it could serve as a lead compound in drug discovery programs targeting diverse therapeutic areas. Additionally, its functional groups make it a candidate for further modification into advanced materials or sensors. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow.

In conclusion, 3-hydroxy-3-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylcyclobutane-1-carboxylic acid represents a prime example of how complex molecular architectures can drive innovation across multiple disciplines. By leveraging cutting-edge synthetic techniques and exploring its biological activity through state-of-the-art assays, scientists can unlock new possibilities for this intriguing compound.